4-bromo-N'-{[(3-methylphenyl)carbonyl]oxy}benzenecarboximidamide

• Molecular Formula: C15H13BrN2O2
• Molecular Weight: 333.18 g/mol
• IUPAC Name: [(Z)-[amino-(4-bromophenyl)methylidene]amino] 3-methylbenzoate
• InChI: InChI=1S/C15H13BrN2O2/c1-10-3-2-4-12(9-10)15(19)20-18-14(17)11-5-7-13(16)8-6-11/h2-9H,1H3,(H2,17,18)
• InChI Key: HPZKKTINIGQDIZ-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)C(=O)O/N=C(/C2=CC=C(C=C2)Br)\N
• SMILES: CC1=CC(=CC=C1)C(=O)ON=C(C2=CC=C(C=C2)Br)N

Description

3-methylbenzoic acid [[amino-(4-bromophenyl)methylidene]amino] ester is a member of benzoic acids.

Scientific Research Applications

Hydrogen-Bonded Dimer Formation

The compound 2-(4-bromophenyl)-1,2-dihydropyrimido[1,2-a]benzimidazol-4(3H)-one, related to 4-bromo-N'-{[(3-methylphenyl)carbonyl]oxy}benzenecarboximidamide, forms centrosymmetric dimers via hydrogen bonds. These dimers are significant in studying the supramolecular structures and interactions of similar compounds (Low et al., 2002).

Annulation Reactions for Fused Benzoazaheterocycles

A study involving α-bromo carbonyls, related to 4-bromo-N'-{[(3-methylphenyl)carbonyl]oxy}benzenecarboximidamide, demonstrated unexpected annulation reactions with 1-azadienes. This process leads to the formation of fused benzofuro[3,2- b]pyridines and benzo[4,5]thieno[3,2- b]pyridines, which are significant in organic synthesis and medicinal chemistry (Zeng et al., 2019).

Photodynamic Therapy Applications

The synthesis and characterization of new zinc phthalocyanine derivatives, which include 4-bromo analogs, have demonstrated significant potential for use in photodynamic therapy, particularly in cancer treatment. These compounds exhibit high singlet oxygen quantum yield, crucial for Type II photosensitizers in therapy applications (Pişkin et al., 2020).

Liquid Crystals with Schiff Base/Ester Groups

Research on Schiff base/ester liquid crystals, incorporating 4-bromo analogs, has been conducted to study their mesophase behavior and stability. These findings are valuable for the development and understanding of liquid crystal materials, which have wide-ranging applications in displays and sensors (Ahmed et al., 2019).